(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-4-ethoxyphenyl)prop-2-enamide

• IUPAC Name: (E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-4-ethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C18H12Br2ClN3O4/c1-2-28-17-13(19)6-10(7-14(17)20)5-11(9-22)18(25)23-16-4-3-12(24(26)27)8-15(16)21/h3-8H,2H2,1H3,(H,23,25)/b11-5+
• InChI Key: MFGOSALQPJWVPM-VZUCSPMQSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)C=C(C#N)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Br
• Isomeric SMILES: CCOC1=C(C=C(C=C1Br)/C=C(\C#N)/C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl)Br
• Molecular Formula: C18H12Br2ClN3O4
• Molecular Weight: 529.6 g/mol
• CAS No.: 522656-35-5

Description

(E)-N-(2-chloro-4-nitrophenyl)-2-cyano-3-(3,5-dibromo-4-ethoxyphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C18H12Br2ClN3O4 and its molecular weight is 529.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Nitrile and Non-nitrile Pyridine Products: Research on similar compounds, such as 2-cyano-3-(x-nitrophenyl)prop-2-enamides, has led to the synthesis of various pyridine and piperidine derivatives. These compounds are essential in developing new chemical entities with potential applications in pharmaceuticals and materials science. The molecular structures of these derivatives were confirmed using X-ray diffraction, highlighting the compound's role in synthesizing structurally diverse molecules (O'callaghan et al., 1999).

Photoluminescence Properties

• π-Extended Fluorene Derivatives: Functional π-extended fluorene derivatives containing different functional groups, including nitro groups, have been synthesized, showing high fluorescence quantum yields. These findings indicate the potential use of such compounds in optoelectronic devices and fluorescent materials (Kotaka et al., 2010).

Surface Modification and Sensor Development

• EDTA Modified Glassy Carbon Electrode: The modification of glassy carbon electrodes with compounds containing nitrophenyl groups has been investigated for developing metal sensors. This research demonstrates the compound's applicability in electrochemical sensors and surface modification technologies (Üstündağ & Solak, 2009).

Synthesis of Pharmaceutical Intermediates

• New Synthesis of Entacapone: A novel synthesis approach for the catechol-O-methyltransferase inhibitor, entacapone, involves the use of similar cyano and nitrophenyl-containing compounds. This research underscores the importance of such compounds in synthesizing key pharmaceutical intermediates (Harisha et al., 2015).

Benzo[a]quinolizidine Synthesis

• Stereoselective Radical Cascade: The treatment of enamides with specific substituents has been studied for the synthesis of benzo[a]quinolizidines, illustrating the compound's role in synthesizing complex heterocyclic structures (Ishibashi et al., 1999).

Corrosion Inhibition

• Acrylamide Derivatives for Corrosion Inhibition: The synthesis and characterization of new acrylamide derivatives, including compounds with nitrophenyl groups, have been explored for their application as corrosion inhibitors in acidic solutions, demonstrating the compound's utility in industrial applications (Abu-Rayyan et al., 2022).